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Compound of Interest

Compound Name: Luminol

Cat. No.: B1675438 Get Quote

Introduction

Luminol (5-Amino-2,3-dihydro-1,4-phthalazinedione) is a chemical that exhibits

chemiluminescence—the emission of light as a result of a chemical reaction—when it reacts

with an appropriate oxidizing agent.[1][2] In forensic science, luminol is a critical presumptive

test used for the detection of trace amounts of blood at a crime scene.[3][4] The iron present in

the hemoglobin of red blood cells acts as a powerful catalyst for the luminol reaction, allowing

investigators to visualize bloodstains that are invisible to the naked eye, even if they have been

cleaned or are years old.[3][5] This application note provides a detailed protocol for the

preparation and application of luminol for the detection of bloodstains.

Principle of Detection

The detection of blood using luminol relies on a chemiluminescent reaction. The process is

initiated when luminol is oxidized, a reaction that is significantly accelerated by a catalyst. In a

basic solution, luminol exists as a dianion.[6] When hydrogen peroxide is added, the iron

(Fe²⁺/Fe³⁺) within the heme group of hemoglobin catalyzes the decomposition of the hydrogen

peroxide into oxygen and water.[3][7][8] This leads to the oxidation of the luminol dianion to an

unstable endoperoxide intermediate.[6] This intermediate then decomposes, losing molecular

nitrogen to form 3-aminophthalate in an electronically excited state.[5][6] As the excited 3-

aminophthalate returns to its lower energy ground state, it releases the excess energy as a

photon of blue-green light, typically around 425 nm.[1][6] This emission of light is visible in a

dark environment as a distinct glow.[5]
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Preparation Phase

Execution Phase

Documentation Phase

1. Prepare fresh luminol working solution

2. Transfer solution to a fine mist spray bottle

3. Darken the investigation area completely

4. Apply luminol solution with a sweeping motion

5. Immediately observe for a blue-green glow

6. Photograph any positive reaction immediately

7. Note location and pattern of luminescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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